3-benzyl-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-benzyl-6-(2-hydroxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H19N5O3/c1-12-10-22-14-15(19-17(22)21(12)8-9-24)20(2)18(26)23(16(14)25)11-13-6-4-3-5-7-13/h3-7,10,24H,8-9,11H2,1-2H3
• InChI Key: WXJIRFTULXAAGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCO)N(C(=O)N(C3=O)CC4=CC=CC=C4)C
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol
• CAS No.: 915931-62-3

Description

3-benzyl-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.382. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationship Studies

The synthesis of 1-benzyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-diones, which are potent and selective A(3) adenosine receptor antagonists containing a xanthine core, was described in a study that extended SAR studies on related structures. This work evaluated different substitutions at the 1-, 3-, and 8-positions to improve both the potency and the hydrophilicity of the originally synthesized molecules. The A(3) binding disposition of these compounds was also investigated through docking and 3D-QSAR studies (Baraldi et al., 2008).

Synthesis and Preliminary Pharmacological Evaluation

Another research focus has been on N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione and amide derivatives of 1,3-dimethyl-6,7-dihydroimidazo[2,1-f]purine-2,4-(1H,3H)-dione-7-carboxylic acid. These compounds have shown potential as 5-HT(1A) receptor ligands with notable in vitro potency. Preliminary studies indicated that certain derivatives exert anxiolytic-like and antidepressant activities in mice, suggesting their potential for further exploration as therapeutic agents (Zagórska et al., 2009).

Synthesis and Antiviral Activity

The first chemical synthesis of 2-aminoimidazo[1,2-a]-s-triazin-4-one and its nucleoside and nucleotide derivatives was reported, marking a new class of purine analogues with a bridgehead nitrogen atom. These compounds were tested against various viruses in tissue culture, showing moderate activity against rhinoviruses at nontoxic dosage levels. This study highlights the potential of imidazo[1,2-a]-s-triazine derivatives as antiviral agents (Kim et al., 1978).